Cas no 127818-60-4 (1-methyl-3-nitrocyclohexane)

• Product Name: 1-methyl-3-nitrocyclohexane
• CAS No: 127818-60-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6490804
• PubChem ID: 21544052
• Update Time: 2025-06-15

1-methyl-3-nitrocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitrocyclohexane
• Cyclohexane, 1-methyl-3-nitro-

• Inchi： 1S/C7H13NO2/c1-6-3-2-4-7(5-6)8(9)10/h6-7H,2-5H2,1H3
• InChI Key： WFMBIXFCBWYGBZ-UHFFFAOYSA-N
• SMILES： C1(C)CCCC([N+]([O-])=O)C1

Experimental Properties

• Density: 1.0547 g/cm3(Temp: 0 °C)
• Boiling Point: 119-120 °C(Press: 40 Torr)
• pka: 8.48±0.40(Predicted)

Additional information on 1-methyl-3-nitrocyclohexane

Introduction to 1-Methyl-3-Nitrocyclohexane (CAS No. 127818-60-4)

1-Methyl-3-nitrocyclohexane, with the CAS number 127818-60-4, is a cyclic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring structure with a methyl group and a nitro group attached at specific positions, which confer it distinct reactivity and stability profiles.

The molecular formula of 1-methyl-3-nitrocyclohexane is C₇H₁₃NO₂, and its molecular weight is approximately 147.18 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 195°C. Its physical properties, such as solubility in organic solvents and low solubility in water, make it suitable for use in various chemical processes and reactions.

In the realm of chemical synthesis, 1-methyl-3-nitrocyclohexane serves as an important intermediate for the preparation of more complex molecules. The presence of the nitro group provides a versatile functional handle for further transformations, such as reduction to an amino group or substitution reactions. These transformations are crucial in the development of new pharmaceuticals and materials with tailored properties.

Recent research has focused on the use of 1-methyl-3-nitrocyclohexane in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry (2022) demonstrated that this compound can be efficiently converted into a series of nitrogen-containing heterocycles, which exhibit potent biological activities. These heterocycles have shown promise in inhibiting specific enzymes involved in disease pathways, making them potential candidates for drug development.

In the pharmaceutical industry, the ability to synthesize complex molecules with high efficiency and selectivity is crucial. 1-Methyl-3-nitrocyclohexane has been utilized in the synthesis of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. This approach can improve drug delivery and reduce side effects. A notable example is the use of 1-methyl-3-nitrocyclohexane-derived prodrugs in cancer therapy, where they have been shown to enhance the therapeutic index by targeting specific tumor cells.

Beyond pharmaceutical applications, 1-methyl-3-nitrocyclohexane has also found utility in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Research published in Macromolecules (2021) highlighted the use of this compound as a monomer for the preparation of high-performance polymers with improved durability and resistance to environmental factors.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 1-methyl-3-nitrocyclohexane can be synthesized using green chemistry principles, minimizing waste and reducing the use of hazardous reagents. This approach not only aligns with sustainability goals but also enhances the economic viability of large-scale production processes.

In conclusion, 1-methyl-3-nitrocyclohexane (CAS No. 127818-60-4) is a versatile compound with a wide range of applications in chemical synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an invaluable intermediate for the development of new molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.